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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and handling of

tetrakis(dimethoxyboryl)methane, also known by its systematic name, octamethyl

methanetetrayltetraboronate.

Frequently Asked Questions (FAQs)
Q1: What is tetrakis(dimethoxyboryl)methane and what is its CAS number?

A1: Tetrakis(dimethoxyboryl)methane is an organoboron compound with the chemical

formula C[B(OCH₃)₂]₄. It serves as a useful synthetic intermediate in organic chemistry. Its CAS

number is 17936-80-0.[1][2]

Q2: What are the general handling precautions for this compound?

A2: While a specific, comprehensive Safety Data Sheet (SDS) for

tetrakis(dimethoxyboryl)methane is not readily available in the public domain, general

precautions for handling air and moisture-sensitive organoboron compounds should be

followed. It is advisable to handle the compound under an inert atmosphere (e.g., argon or

nitrogen). Avoid inhalation, ingestion, and contact with skin and eyes. Use appropriate personal

protective equipment (PPE), including gloves and safety goggles. Work in a well-ventilated

area.
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Q3: Is tetrakis(dimethoxyboryl)methane stable?

A3: The dimethoxyboryl groups in tetrakis(dimethoxyboryl)methane are susceptible to

hydrolysis. Therefore, the compound is expected to be sensitive to moisture and protic

solvents. It should be stored in a tightly sealed container under a dry, inert atmosphere. While

specific thermal decomposition data is not available, purification can be achieved by

sublimation, suggesting it has reasonable thermal stability under vacuum.[1]

Q4: How should I store tetrakis(dimethoxyboryl)methane?

A4: Store the compound in a cool, dry place, away from moisture and atmospheric oxygen. The

container should be tightly sealed and preferably flushed with an inert gas before sealing.
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Issue Possible Cause Recommended Solution

Low yield during synthesis Impure starting materials.
Ensure all reagents and

solvents are pure and dry.

Incomplete reaction.

Monitor the reaction progress

by appropriate analytical

techniques (e.g., NMR, GC-

MS) and adjust reaction time

or temperature if necessary.

Loss of product during workup.

Due to its sensitivity to water,

employ anhydrous workup

techniques.

Product appears oily or impure

after synthesis

Residual solvent or

byproducts.

Purify the product by

sublimation under high

vacuum.[1]

Decomposition due to

exposure to air or moisture.

Handle the crude product

under an inert atmosphere and

minimize exposure to the

ambient environment.

Difficulty in characterizing the

product

Decomposition on analytical

instruments.

Use anhydrous solvents for

analysis (e.g., NMR). For mass

spectrometry, consider gentle

ionization techniques.

Presence of impurities.
Purify the sample by

sublimation before analysis.[1]

Inconsistent results in

subsequent reactions

Degradation of the starting

material.

Use freshly purified

tetrakis(dimethoxyboryl)metha

ne for reactions. Store the

compound under strictly inert

and anhydrous conditions.

Reaction with protic solvents or

reagents.

Ensure all reaction

components and the reaction
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setup are scrupulously dried.

Use aprotic solvents.

Experimental Protocols
Synthesis of Tetrakis(dimethoxyboryl)methane

The synthesis of tetrakis(dimethoxyboryl)methane can be performed following a modified

literature procedure. The overall reaction is the substitution of the four bromine atoms in carbon

tetrabromide with dimethoxyboryl groups.

Workflow for the Synthesis of Tetrakis(dimethoxyboryl)methane

Starting Materials:
- Carbon Tetrabromide

- n-Butyllithium
- Trimethyl Borate

Reaction:
- In anhydrous THF at low temperature

- Sequential addition of reagents

Workup:
- Quenching with a suitable reagent
- Extraction with an organic solvent

- Drying of the organic phase

Purification:
- Removal of solvent under reduced pressure

- Sublimation of the crude product under high vacuum

Final Product:
Tetrakis(dimethoxyboryl)methane
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of tetrakis(dimethoxyboryl)methane.

Stability and Handling
Logical Relationship for Handling Tetrakis(dimethoxyboryl)methane

Storage Handling Avoid Contact With

Store under inert atmosphere
(Argon or Nitrogen)

Store in a cool, dry place

Tightly sealed container

Handle in a glovebox or
under a stream of inert gas

Wear appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

Work in a well-ventilated area
(e.g., fume hood)

Moisture / Water

Protic Solvents
(e.g., alcohols, water)

Atmospheric Oxygen

General Handling
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Caption: Key considerations for the stable storage and safe handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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